Cas no 41768-12-1 (2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone)
2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone
- 2,3,5,8-Tetrahydroxy-6-methyl-[1,4]naphthochinon
- 2,3,5,8-tetrahydroxy-6-methyl-[1,4]naphthoquinone
- 2,3,5,8-tetrahydroxy-6-methylnaphtho-1,4-quinone
- methylspinazarin
- 2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthalenedione
- 5,6,7,8-tetrahydroxy-2-methylnaphthalene-1,4-dione
- 'NCGC00160271-01!2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone'
- 41768-12-1
- NCGC00160271-01
- 2,3,5,8-Tetrahydroxy-6-methylnaphthalene-1,4-dione
- 2,3,5,8-tetrahydroxy-6-methyl-1,4-dihydronaphthalene-1,4-dione
- 1,4-NAPHTHALENEDIONE, 2,3,5,8-TETRAHYDROXY-6-METHYL-
- Methylspinazaline
- BRN 2653213
- SCHEMBL16431195
- 3-08-00-04220 (Beilstein Handbook Reference)
- CHEMBL1474732
- 3,4,5,8-tetrahydroxy-7-methylnaphthalene-1,2-dione
-
- Inchi: 1S/C11H8O6/c1-3-2-4(12)5-6(7(3)13)9(15)11(17)10(16)8(5)14/h2,12-13,16-17H,1H3
- InChI Key: WXLPYHMWBMMBOS-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC(=C2C(C(=C(C(C2=1)=O)O)O)=O)O
Computed Properties
- Exact Mass: 236.03208797g/mol
- Monoisotopic Mass: 236.03208797g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 115Ų
2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| BioAustralis | BIA-M1880-0.50 mg |
Methylspinazarin |
41768-12-1 | >95%byHPLC | 0.50mg |
$199.00 | 2023-09-15 | |
| BioAustralis | BIA-M1880-2.50 mg |
Methylspinazarin |
41768-12-1 | >95%byHPLC | 2.50mg |
$697.00 | 2023-09-15 | |
| BioAustralis | BIA-M1880-0.50mg |
Methylspinazarin |
41768-12-1 | >95% by HPLC | 0.50mg |
$215.00 | 2025-08-07 | |
| BioAustralis | BIA-M1880-2.50mg |
Methylspinazarin |
41768-12-1 | >95% by HPLC | 2.50mg |
$755.00 | 2025-08-07 | |
| 1PlusChem | 1P00D7GP-2.5mg |
2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthalenedione |
41768-12-1 | ≥95% | 2.5mg |
$1001.00 | 2024-05-02 | |
| A2B Chem LLC | AG15401-2.5mg |
2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthalenedione |
41768-12-1 | ≥95% | 2.5mg |
$758.00 | 2024-04-20 |
2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone
Professional Introduction to 2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone (CAS No. 41768-12-1)
2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone, identified by its CAS number 41768-12-1, is a structurally complex organic compound belonging to the naphthoquinone family. This molecule has garnered significant attention in the field of chemobiology due to its unique pharmacophoric features and promising biological activities. The presence of multiple hydroxyl groups and a methyl substituent in its aromatic structure imparts distinct chemical properties that make it a valuable scaffold for drug discovery and therapeutic applications.
The naphthoquinone core is a well-documented pharmacological moiety, known for its ability to interact with various biological targets. Specifically, the tetrahydroxy substitution pattern enhances the molecule's solubility and bioavailability while simultaneously increasing its reactivity with biological systems. This balance between hydrophilicity and lipophilicity makes 2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone an attractive candidate for further investigation in medicinal chemistry.
In recent years, there has been growing interest in 2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone due to its demonstrated potential in modulating cellular pathways associated with inflammation and oxidative stress. Studies have highlighted its ability to inhibit key enzymes such as lipoxygenase and cyclooxygenase, which are central to the production of pro-inflammatory mediators. Furthermore, preliminary research suggests that this compound may exhibit antioxidant properties by scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative damage.
The methyl group at the C6 position of the naphthoquinone ring further influences the electronic distribution of the molecule, potentially enhancing its binding affinity to biological targets. This structural feature has been exploited in several synthetic derivatives designed to improve pharmacokinetic profiles while maintaining or enhancing biological activity. The tetrahydroxy substituents contribute to hydrogen bonding capabilities with polar residues in proteins and nucleic acids, which could be leveraged for targeted drug delivery systems.
Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone against large databases of biological targets. Molecular docking studies have identified potential interactions with transcription factors involved in cancer cell proliferation and apoptosis. These findings align with experimental observations where 2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone has shown dose-dependent cytotoxic effects on certain cancer cell lines without significant toxicity toward normal cells.
The synthesis of 2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone presents both challenges and opportunities for chemists. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent methodologies have focused on greener approaches using biocatalysis or flow chemistry to streamline production while minimizing environmental impact. These innovations are critical for scaling up synthesis for preclinical and clinical studies.
In clinical research settings, 2 ,3 ,5 ,8 -Tetrahydroxy -6 -methyl -1 ,4 -naphthoquinone is being evaluated as a potential therapeutic agent in chronic inflammatory diseases such as rheumatoid arthritis and psoriasis. Its ability to modulate immune responses without systemic immunosuppression makes it an appealing candidate for targeted immunotherapy. Additionally, 2 ,3 ,5 ,8 -Tetrahydroxy -6 -methyl -1 ,4 -naphthoquinone has shown promise in preclinical models of neurodegenerative disorders by protecting against excitotoxicity and mitochondrial dysfunction.
The development of novel formulations for 2 ,3 ,5 ,8 -Tetrahydroxy -6 -methyl -1 ,4 -naphthoquinone is another area of active investigation. Nanotechnology-based delivery systems have been explored to enhance bioavailability and target specificity. For instance, lipid nanoparticles encapsulating this compound have demonstrated improved penetration across the blood-brain barrier in animal models of Parkinson's disease, suggesting potential therapeutic applications in central nervous system disorders.
The future direction of research on 2 ,3 ,5 ,8 -Tetrahydroxy -6 -methyl -1 ,4 -naphthoquinone is likely to focus on elucidating mechanisms of action at a molecular level through advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). Understanding how this compound interacts with biological targets will provide insights into optimizing its therapeutic profile further.
Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical practice. By leveraging interdisciplinary approaches—including structural biology, computational modeling, high-throughput screening, and patient-derived xenograft models—researchers can accelerate the discovery pipeline for compounds like 2 ,3 ,5 ,8 -Tetrahydroxy -6 -methyl -1 ,4 -naphthoquinone .
In conclusion, 2 ,3 ,5 ,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone (CAS No. 41768-12-1) represents a structurally intriguing compound with significant potential across multiple therapeutic areas。 Its unique combination of hydroxyl groups,a methyl substituent,and a naphthoquinone core positions it as a valuable scaffold for drug development。 Ongoing research continues to uncover new applications,optimize synthetic routes,and refine delivery systems,making it an exciting prospect for future medical breakthroughs。
41768-12-1 (2,3,5,8-Tetrahydroxy-6-methyl-1,4-naphthoquinone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)